Cas no 1029521-30-9 (4-Cyclopropyl-2-(2,3-difluorophenyl)methylthio-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile)

• Product Name: 4-Cyclopropyl-2-(2,3-difluorophenyl)methylthio-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile
• CAS No: 1029521-30-9
• MF: C₁₅H₁₁F₂N₃OS
• MW: 319.32914853096
• CID: 4568624
• PubChem ID: 135907764
• Update Time: 2025-05-23

4-Cyclopropyl-2-(2,3-difluorophenyl)methylthio-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• NVP CXCR2 20
• 4-Cyclopropyl-2-[[(2,3-difluorophenyl)methyl]thio]-1,6-dihydro-6-oxo5-pyrimidinecarbonitrile
• 5-Pyrimidinecarbonitrile, 4-cyclopropyl-2-[[(2,3-difluorophenyl)methyl]thio]-1,6-dihydro-6-oxo-
• PD079854
• AKOS040753338
• 6-cyclopropyl-2-[(2,3-difluorophenyl)methylsulfanyl]-4-oxo-1H-pyrimidine-5-carbonitrile
• BDBM50048228
• CHEMBL3310783
• 4-cyclopropyl-2-[(2,3-difluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidine-5-carbonitrile
• 1029521-30-9
• SCHEMBL3613948
• AKOS027470246
• 4-Cyclopropyl-2-(2,3-difluorophenyl)methylthio-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile

• Inchi： 1S/C15H11F2N3OS/c16-11-3-1-2-9(12(11)17)7-22-15-19-13(8-4-5-8)10(6-18)14(21)20-15/h1-3,8H,4-5,7H2,(H,19,20,21)
• InChI Key： PHHZYKZFEBRXAL-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(F)=C2F)NC(=O)C(C#N)=C(C2CC2)N=1

Computed Properties

• Exact Mass: 319.059089g/mol
• Monoisotopic Mass: 319.059089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 319.3g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 90.6Ų

Additional information on 4-Cyclopropyl-2-(2,3-difluorophenyl)methylthio-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile

Research Brief on 4-Cyclopropyl-2-(2,3-difluorophenyl)methylthio-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile (CAS: 1029521-30-9)

This research brief provides an in-depth analysis of the latest scientific findings related to the compound 4-Cyclopropyl-2-(2,3-difluorophenyl)methylthio-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile (CAS: 1029521-30-9). This pyrimidine derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a promising candidate for drug development.

The compound, with its unique structural features, has been investigated for its inhibitory effects on specific biological targets. Researchers have employed advanced computational and experimental techniques to elucidate its binding affinity and selectivity. Molecular docking studies, for instance, have revealed its interaction with key amino acid residues in target proteins, providing insights into its potential as a lead compound for further optimization.

Recent publications highlight the compound's efficacy in preclinical models. In vitro assays demonstrated its ability to modulate enzymatic activity, while in vivo studies showed promising pharmacokinetic profiles. The compound's stability, bioavailability, and low toxicity make it a viable candidate for further development. These findings are particularly relevant for diseases where the targeted pathways play a critical role, such as inflammatory disorders and certain cancers.

One of the key challenges in the development of 4-Cyclopropyl-2-(2,3-difluorophenyl)methylthio-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile is its synthetic complexity. Recent advancements in organic synthesis have addressed some of these challenges, enabling the production of the compound with higher yields and purity. Researchers have also explored derivatization strategies to enhance its pharmacological properties, leading to the discovery of analogs with improved activity and reduced side effects.

The compound's mechanism of action has been a focal point of recent studies. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its biological activity. These insights have guided the design of second-generation compounds with enhanced potency and selectivity. Additionally, proteomic and genomic studies have shed light on the broader biological impact of the compound, revealing its influence on multiple signaling pathways.

In conclusion, 4-Cyclopropyl-2-(2,3-difluorophenyl)methylthio-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile represents a promising scaffold for drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for both basic research and therapeutic development. Future studies should focus on advancing its clinical translation, addressing remaining synthetic challenges, and exploring its potential in combination therapies. This brief underscores the importance of continued investment in research to fully realize the therapeutic potential of this compound.